Cas no 1805418-18-1 (Methyl 2-(difluoromethyl)-4-iodo-6-methylpyridine-3-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-4-iodo-6-methylpyridine-3-carboxylate
• CAS No: 1805418-18-1
• MF: C₉H₈F₂INO₂
• MW: 327.066601753235
• CID: 4891638
• Update Time: 2025-06-15

Methyl 2-(difluoromethyl)-4-iodo-6-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-4-iodo-6-methylpyridine-3-carboxylate

• Inchi： 1S/C9H8F2INO2/c1-4-3-5(12)6(9(14)15-2)7(13-4)8(10)11/h3,8H,1-2H3
• InChI Key： PKTQNMZVARRZCJ-UHFFFAOYSA-N
• SMILES： IC1C=C(C)N=C(C(F)F)C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(difluoromethyl)-4-iodo-6-methylpyridine-3-carboxylate

Recent Advances in the Application of Methyl 2-(difluoromethyl)-4-iodo-6-methylpyridine-3-carboxylate (CAS: 1805418-18-1) in Chemical Biology and Pharmaceutical Research

Methyl 2-(difluoromethyl)-4-iodo-6-methylpyridine-3-carboxylate (CAS: 1805418-18-1) is a highly specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This pyridine derivative, characterized by its unique difluoromethyl and iodo substituents, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

The compound's structural features, including the difluoromethyl group, contribute to its enhanced metabolic stability and bioavailability, making it an attractive scaffold for drug design. Researchers have leveraged its reactivity, particularly the iodo substituent, for cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings, enabling the construction of complex molecular architectures. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent kinase inhibitors targeting aberrant signaling pathways in cancer cells.

In addition to its synthetic applications, Methyl 2-(difluoromethyl)-4-iodo-6-methylpyridine-3-carboxylate has been investigated for its direct biological activity. Preliminary in vitro studies suggest that the compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. However, further research is needed to elucidate its mechanism of action and optimize its pharmacological properties. The compound's potential as a lead structure for anti-inflammatory drug development is currently under exploration by several research groups.

Recent advancements in analytical techniques have facilitated more detailed characterization of this compound and its derivatives. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to study its structural properties and reactivity patterns. These studies have provided valuable insights into the compound's behavior under various reaction conditions, enabling more efficient synthetic routes and higher yields in pharmaceutical production.

The pharmaceutical industry has shown growing interest in Methyl 2-(difluoromethyl)-4-iodo-6-methylpyridine-3-carboxylate as a building block for drug discovery programs. Several patent applications filed in 2022-2023 describe its incorporation into novel drug candidates targeting resistant bacterial strains and viral infections. Its unique combination of fluorine and iodine atoms offers distinct advantages in modulating drug-receptor interactions and improving pharmacokinetic profiles.

Despite these promising developments, challenges remain in the large-scale production and purification of this compound. Current research efforts are focused on developing more sustainable and cost-effective synthetic methodologies. Green chemistry approaches, including catalytic processes and solvent optimization, are being explored to address these challenges while maintaining the compound's high purity and yield requirements for pharmaceutical applications.

Looking ahead, Methyl 2-(difluoromethyl)-4-iodo-6-methylpyridine-3-carboxylate is poised to play an increasingly important role in medicinal chemistry. Its versatility as a synthetic intermediate and potential biological activity make it a valuable tool for researchers exploring new therapeutic avenues. Ongoing studies are expected to further expand its applications and potentially lead to the development of clinically relevant compounds in the coming years.